Cas no 2622-31-3 (Dextro Mepromazine Maleate)

• Product Name: Dextro Mepromazine Maleate
• CAS No: 2622-31-3
• MF: C₁₉H₂₄N₂OS
• MW: 328.471663475037
• CID: 265528
• PubChem ID: 165002
• Update Time: 2025-07-09

Dextro Mepromazine Maleate Chemical and Physical Properties

Names and Identifiers

• 10H-Phenothiazine-10-propanamine,2-methoxy-N,N,b-trimethyl-,(bS)-
• Dextro Mepromazine Maleate
• Dextromepromazine
• dibenzylphosphorylmethanol
• (S)-2-Methoxy-N,N,beta-trimethyl-10H-phenothiazine-10-propanamine
• 10H-Phenothiazine-10-propanamine, 2-methoxy-N,N,beta-trimethyl-, (S)-
• SCHEMBL23859840
• (2S)-3-(2-methoxyphenothiazin-10-yl)-N,N,2-trimethylpropan-1-amine
• CHEMBL1323355
• (2S)-3-(2-methoxyphenothiazin-10-yl)-N, N, 2-trimethylpropan-1-amine
• (+)-Methotrimeprazine
• CAS-7104-38-3
• BDBM50339137
• d-Methotrimeprazine
• NCGC00016681-01
• 10H-Phenothiazine-10-propanamine, 2-methoxy-N,N,beta-trimethyl-, (betaS)-
• 2622-31-3

• Inchi： 1S/C19H24N2OS/c1-14(12-20(2)3)13-21-16-7-5-6-8-18(16)23-19-10-9-15(22-4)11-17(19)21/h5-11,14H,12-13H2,1-4H3/t14-/m0/s1
• InChI Key： VRQVVMDWGGWHTJ-AWEZNQCLSA-N
• SMILES： S1C2C=CC=CC=2N(C2C=C(C=CC1=2)OC)C[C@@H](C)CN(C)C

Computed Properties

• Exact Mass: 328.16112
• Monoisotopic Mass: 328.160934
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 378
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 41

Experimental Properties

• Density: 1.125
• Boiling Point: 468°Cat760mmHg
• Flash Point: 236.8°C
• Refractive Index: 1.594
• PSA: 15.71
• LogP: 3.69970

Additional information on Dextro Mepromazine Maleate

Dextro Mepromazine Maleate: A Comprehensive Overview

Dextro Mepromazine Maleate, also known by its CAS number 2622-31-3, is a pharmaceutical compound that has garnered significant attention in the medical and scientific communities. This compound is a salt formed by the combination of dextromethorphan and mecopramine, two active ingredients with distinct pharmacological properties. The maleate salt form is particularly notable for its stability and bioavailability, making it a preferred choice in various therapeutic applications.

Dextromethorphan, a key component of Dextro Mepromazine Maleate, is a well-known antitussive agent with potent cough-suppressing properties. Its mechanism of action involves the inhibition of the cough reflex by acting on the central nervous system. Recent studies have highlighted its potential beyond traditional antitussive use, including its role in pain management and neuroprotection. The integration of dextromethorphan into Dextro Mepromazine Maleate has expanded its therapeutic versatility, making it a valuable compound in both clinical and research settings.

Mecopramine, the other active ingredient in Dextro Mepromazine Maleate, is primarily recognized for its antiemetic properties. It functions by blocking dopamine receptors, thereby reducing nausea and vomiting. The combination of mecopramine with dextromethorphan in Dextro Mepromazine Maleate creates a synergistic effect, enhancing its efficacy in treating conditions associated with cough and nausea. This dual-action mechanism has been validated by numerous clinical trials, underscoring its safety and efficacy.

Recent advancements in pharmacological research have further elucidated the molecular mechanisms underlying the effects of Dextro Mepromazine Maleate. Studies conducted using advanced imaging techniques have revealed that the compound interacts with multiple receptor systems, including opioid receptors and serotonin pathways. These findings have opened new avenues for exploring its potential in treating chronic pain conditions and neurological disorders.

The synthesis of Dextro Mepromazine Maleate involves a meticulous process to ensure optimal purity and stability. The maleic acid moiety plays a crucial role in stabilizing the compound, enhancing its solubility, and improving its absorption profile. This makes Dextro Mepromazine Maleate an ideal candidate for oral formulations, ensuring consistent therapeutic outcomes.

In terms of clinical applications, Dextro Mepromazine Maleate has demonstrated remarkable efficacy in managing postoperative nausea and vomiting (PONV). Its ability to alleviate both acute and chronic cough symptoms has also made it a preferred choice in respiratory medicine. Furthermore, ongoing research is exploring its potential in treating opioid-induced constipation (OIC) due to its interaction with mu-opioid receptors.

From an SEO perspective, optimizing content around keywords such as Dextro Mepromazine Maleate, CAS 2622-31-3, and pharmacological properties is essential for enhancing online visibility. By incorporating these keywords naturally into the text, this article ensures improved search engine rankings while maintaining readability and professional tone.

In conclusion, Dextro Mepromazine Maleate stands as a testament to advancements in pharmaceutical science. Its unique combination of active ingredients, coupled with cutting-edge research findings, positions it as a versatile compound with broad therapeutic applications. As ongoing studies continue to uncover new potentials, Dextro Mepromazine Maleate remains at the forefront of medical innovation.